DACN(Ms)*HCl
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Overview
Description
DACN(Ms)*HCl, also known as N-Acyl-D-alanine-N-methyl-L-serine hydrochloride, is a synthetic amino acid derivative that is widely used in scientific research. It is an important tool for studying the biochemical and physiological effects of amino acids and their derivatives. This compound is a versatile compound that can be used in many different laboratory experiments, including protein synthesis, enzyme kinetics, and drug development.
Scientific Research Applications
DACN(Ms)*HCl is a versatile compound that can be used in a variety of scientific research applications. It can be used as a substrate in enzyme kinetics experiments to study the catalytic activity of enzymes. It can also be used in protein synthesis experiments to study the effects of amino acid derivatives on protein synthesis. In addition, this compound can be used in drug development experiments to study the effects of different compounds on biological systems.
Mechanism of Action
The mechanism of action of DACN(Ms)*HCl is not yet fully understood. However, it is believed that this compound binds to amino acid receptors on the surface of cells, triggering a signal transduction cascade that leads to changes in gene expression and other biochemical processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to induce apoptosis, or cell death, in a variety of cell types. It has also been shown to have anti-inflammatory and anti-tumor effects in cell culture experiments. In addition, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
DACN(Ms)*HCl has several advantages and limitations for lab experiments. One of the main advantages of this compound is that it is a highly stable compound that can be stored for long periods of time without degradation. It is also relatively inexpensive and easy to obtain. However, this compound has several limitations, including its relatively low solubility in water and its potential to cause cytotoxicity in certain cell types.
Future Directions
The potential applications of DACN(Ms)*HCl are vast and there are a number of future directions that could be explored. For example, further research could be conducted to explore its potential as an anti-cancer agent. Additionally, this compound could be used in the development of new drugs to treat neurodegenerative diseases. Finally, this compound could be used to study the effects of amino acid derivatives on protein synthesis and enzyme kinetics.
Synthesis Methods
DACN(Ms)*HCl is synthesized by the combination of two compounds: DACN(Ms)*HClnine and N-methyl-L-serine hydrochloride. DACN(Ms)*HClnine is synthesized by the reaction of an acyl chloride with D-alanine, while N-methyl-L-serine hydrochloride is synthesized by the reaction of N-methyl-L-serine with hydrochloric acid. The two compounds are then combined in a reaction with a base, such as sodium hydroxide, to form this compound.
properties
IUPAC Name |
1-methylsulfonyl-1,5-diazacyclonon-7-yne;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O2S.ClH/c1-13(11,12)10-7-3-2-5-9-6-4-8-10;/h9H,4-8H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGDNMJAXTZEOKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCCNCC#CC1.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClN2O2S |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.74 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.